Cas no 503614-46-8 (1H-Pyrazole-3-carboxylic acid, 1-(3-cyano-4-fluorophenyl)-5-(2-furanyl)-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(3-cyano-4-fluorophenyl)-5-(2-furanyl)-
• CAS No: 503614-46-8
• MF: C₁₅H₈FN₃O₃
• MW: 297.240726470947
• CID: 1568600
• PubChem ID: 21936866
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid, 1-(3-cyano-4-fluorophenyl)-5-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(3-cyano-4-fluorophenyl)-5-(2-furanyl)-
• 1-(3-cyano-4-fluorophenyl)-5-(furan-2-yl)pyrazole-3-carboxylic acid
• 503614-46-8
• SCHEMBL1997059
• 1-(3-Cyano-4-fluorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid
• DTXSID20620360

• Inchi： 1S/C15H8FN3O3/c16-11-4-3-10(6-9(11)8-17)19-13(14-2-1-5-22-14)7-12(18-19)15(20)21/h1-7H,(H,20,21)
• InChI Key： IEAJUJZFIJERRI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)N1C(=CC(C(=O)O)=N1)C1=CC=CO1

Computed Properties

• Exact Mass: 297.05504
• Monoisotopic Mass: 297.05496929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 92.05